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Compound of Interest

Compound Name: (1S)-(+)-Neomenthyl acetate

Cat. No.: B1199892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

(1S)-(+)-Neomenthyl acetate, a significant chiral compound with applications in flavor,

fragrance, and pharmaceutical industries. This document collates available data into a

structured format, outlines general experimental protocols for property determination, and

presents a visual representation of its stereochemical context.

Core Physical and Chemical Properties
(1S)-(+)-Neomenthyl acetate, also known by its IUPAC name [(1S,2S,5R)-5-methyl-2-(1-

methylethyl)cyclohexyl] acetate, is a monoterpenoid ester. Its physical characteristics are

crucial for its handling, formulation, and application in various scientific and industrial settings.

Data Presentation: Physical Property Summary
The following table summarizes the key physical and chemical properties of (1S)-(+)-
Neomenthyl acetate.
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Property Value Reference(s)

Chemical Formula C₁₂H₂₂O₂ [1][2]

Molecular Weight 198.30 g/mol [1][2]

CAS Number 2552-91-2 [1][2]

Appearance
Colorless to pale yellow clear

liquid (estimated)
[3]

Melting Point 36-38 °C (literature) [4]

Boiling Point 81 °C at 3 mm Hg (literature) [4]

229-230 °C at 760 mm Hg

(estimated)
[3]

Density 0.912 g/mL at 25 °C (literature) [4]

Refractive Index

Not explicitly found for (1S)-

(+)-Neomenthyl acetate. For l-

Menthyl acetate: 1.4468 at

20°C/D.

[5]

Optical Rotation

Specific value not definitively

found. The "(+)" designation

indicates dextrorotation. For

the related l-Menthyl acetate,

the specific optical rotation is

reported as -79.42° at 20°C/D.

[5]

Solubility

Soluble in alcohol. Insoluble in

water. Estimated water

solubility: 17.13 mg/L at 25 °C.

[3]

Experimental Protocols
While specific experimental documentation for the determination of every physical property of

(1S)-(+)-Neomenthyl acetate is not readily available in single sources, the following are

detailed, generalized methodologies commonly employed for such characterizations.
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like (1S)-(+)-Neomenthyl acetate, which has a relatively high

boiling point at atmospheric pressure, vacuum distillation is often employed to prevent

decomposition.

Methodology: Thiele Tube Method (for small quantities)

Sample Preparation: A small amount of the liquid sample (a few microliters) is placed in a

small test tube or a fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed open-end-down into

the liquid.

Apparatus Setup: The sample tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a

high-boiling point liquid (e.g., mineral oil).

Heating: The Thiele tube is gently heated, causing the oil to circulate and heat the sample

uniformly.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube. Heating is continued until the bubbling is rapid and continuous.

Boiling Point Determination: The heat source is removed, and the apparatus is allowed to

cool. The boiling point is the temperature at which the liquid just begins to be drawn back into

the capillary tube.[6]

Determination of Melting Point
The melting point is a fundamental property for assessing the purity of a solid compound. For a

substance like (1S)-(+)-Neomenthyl acetate, which can exist as a solid at or near room

temperature, this is a relevant parameter.

Methodology: Capillary Melting Point Apparatus
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Sample Preparation: A small amount of the crystalline solid is finely powdered and packed

into a capillary tube sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or a digital temperature sensor.

Heating: The sample is heated at a controlled rate.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the temperature at which the entire sample has melted. A narrow melting

point range typically indicates a high degree of purity.

Determination of Density
Density is the mass per unit volume of a substance and is temperature-dependent.

Methodology: Pycnometry

Pycnometer Calibration: A pycnometer, a flask with a specific, accurately known volume, is

cleaned, dried, and weighed empty. It is then filled with a reference liquid of known density

(e.g., deionized water) at a specific temperature, and weighed again. The volume of the

pycnometer is calculated from the mass and density of the reference liquid.

Sample Measurement: The pycnometer is emptied, dried, and filled with the sample liquid

((1S)-(+)-Neomenthyl acetate) at the same temperature.

Mass Determination: The pycnometer containing the sample is weighed.

Density Calculation: The density of the sample is calculated by dividing the mass of the

sample by the calibrated volume of the pycnometer.[7][8][9]

Mandatory Visualization
Stereochemical Relationships of Menthyl Acetate
Isomers
The stereochemistry of (1S)-(+)-Neomenthyl acetate is defined by the spatial arrangement of

the isopropyl, methyl, and acetate groups on the cyclohexane ring. It is one of several possible
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stereoisomers of menthyl acetate. The following diagram illustrates the relationship between

the common menthol isomers and their corresponding acetate esters.

Menthol Stereoisomers

Menthyl Acetate Stereoisomers

(-)-Menthol
(1R,2S,5R)

(-)-Neoisomenthol
(1S,2R,5R)

Epimerization at C1 & C2

(-)-Menthyl acetate
(1R,2S,5R)

Acetylation

(+)-Isomenthol
(1R,2R,5R)

(+)-Isomenthyl acetate
(1R,2R,5R)

Acetylation

(+)-Neomenthol
(1S,2S,5R)

Epimerization at C1

Epimerization at C2

(1S)-(+)-Neomenthyl acetate
(1S,2S,5R)

Acetylation

(-)-Neoisomenthyl acetate
(1S,2R,5R)

Acetylation
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Click to download full resolution via product page

Caption: Stereoisomeric relationships of menthol and menthyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

